Cas no 135025-12-6 ((2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide)

• Product Name: (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide
• CAS No: 135025-12-6
• MF: C₂₄H₄₂N₂OS₃
• MW: 470.798082828522
• CID: 1243541
• PubChem ID: 164373
• Update Time: 2025-08-04

(2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide
• decanamide, 2-(hexylthio)-N-[6-methyl-2,4-bis(methylthio)-3-pyridinyl]-, (2S)-
• CP 113818
• DECANAMIDE, 2-(HEXYLTHIO)-N-(6-(METHYL-2,4-BIS(METHYLTHIO)-3-PYRIDINYL)-, (S)- N-(2,4-BIS(METHYLTHIO)-6-METHYLPYRIDIN-3...
• CP-113818
• CHEMBL25045
• CP 113
• PD128513
• 2-(Hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanimidic acid
• DTXSID10928862
• HY-105445
• SCHEMBL8321431
• Decanamide, 2-(hexylthio)-N-(6-(methyl-2,4-bis(methylthio)-3-pyridinyl)-, (S)-
• (2S)-2-hexylsulfanyl-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide
• GLXC-26605
• N-(2,4-Bis(methylthio)-6-methylpyridin-3-yl)-2-(hexylthio)decanoic acid amide
• (S)-2-Hexylsulfanyl-decanoic acid (6-methyl-2,4-bis-methylsulfanyl-pyridin-3-yl)-amide
• 135025-12-6
• CP-113,818
• BDBM50041289
• CS-0026013
• (S)-2-(Hexylthio)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)decanamide
• CP 113,818

• Inchi： 1S/C24H42N2OS3/c1-6-8-10-12-13-14-16-20(30-17-15-11-9-7-2)23(27)26-22-21(28-4)18-19(3)25-24(22)29-5/h18,20H,6-17H2,1-5H3,(H,26,27)/t20-/m0/s1
• InChI Key： XAMYAYIMCKELIP-FQEVSTJZSA-N
• SMILES： S(CCCCCC)[C@H](C(NC1C(=NC(C)=CC=1SC)SC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 470.246
• Monoisotopic Mass: 470.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 8.8

Experimental Properties

• Density: 1.074
• Boiling Point: 566.941°C at 760 mmHg
• Flash Point: 296.675°C
• Refractive Index: 1.553

Additional information on (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide

Compound CAS No. 135025-12-6: (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide

The compound with CAS No. 135025-12-6, named (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a decanamide backbone, a hexylsulfanyl group, and a pyridine ring substituted with methyl and methylsulfanyl groups. The stereochemistry at the second carbon of the deconamide group is specified as S, indicating a specific spatial arrangement that could influence its biological activity.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their unique electronic properties and ability to form strong bonds with biological targets. The presence of multiple methylsulfanyl groups in this compound suggests potential antioxidant or anti-inflammatory properties, as such groups are known to contribute to radical scavenging activities. Additionally, the pyridine ring is a common structural motif in many bioactive molecules, often contributing to hydrogen bonding and π-interactions with biological macromolecules.

The synthesis of this compound likely involves a multi-step process, potentially including nucleophilic substitutions, amide bond formations, and stereochemical control during the synthesis of the chiral center. Researchers have explored similar synthetic pathways for constructing complex molecules with multiple functional groups, emphasizing the importance of precise reaction conditions to achieve high yields and purity.

In terms of application, this compound could be explored as a lead molecule in drug discovery programs targeting various diseases. For instance, its structure suggests potential interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins due to its amphipathic nature. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize lead compounds for improved pharmacokinetic profiles.

Moreover, the presence of a decanamide group indicates that this compound may exhibit good solubility in lipophilic environments, which is crucial for its absorption and distribution within biological systems. The hexylsulfanyl group could also contribute to metabolic stability by resisting enzymatic degradation, thereby prolonging its half-life in vivo.

From an environmental perspective, understanding the biodegradability and ecological impact of such compounds is essential for sustainable chemical design. Studies on similar sulfur-containing compounds have shown that their environmental fate can be influenced by factors such as microbial activity and abiotic degradation pathways.

In conclusion, (2S)-2-(hexylsulfanyl)-N-[6-methyl-2,4-bis(methylsulfanyl)pyridin-3-yl]decanamide represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structure and functional groups position it as a valuable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.